N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C14H15ClN4O3S2/c1-3-11(20)17-13-18-19-14(24-13)23-7-12(21)16-9-6-8(15)4-5-10(9)22-2/h4-6H,3,7H2,1-2H3,(H,16,21)(H,17,18,20)
• InChI Key: UASIZXGDIOUFLT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C14H15ClN4O3S2
• Molecular Weight: 386.9 g/mol

Description

The compound is also known as 5-Chloro-2-methoxy-N- 2- (4-sulfamoylphenyl)ethyl benzamide. It is an organic building block and has been reported as an intermediate in the synthesis of glyburide.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthetic strategy includes stepwise alkylation of the sulfur atom and acylation of the nitrogen atom to obtain the target title compound.

Molecular Structure Analysis

The molecular structure of the compound is responsible for various pharmacological activities. The 1,3,4-thiadiazole moiety in the compound is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the alkylation of the sulfur atom and acylation of the nitrogen atom.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 368.84. More detailed physical and chemical properties are not available in the retrieved sources.

Scientific Research Applications

Crystal and Molecular Structures

The crystal and molecular structures of this compound have been studied using X-ray diffraction analysis. Two crystalline forms have been characterized:

N-(5-Chloro-2-hydroxy-phenyl)-acetamide (Compound 1): This compound crystallizes in the monoclinic space group C2/c. Its crystal structure involves N–H···O/O–H···O/C–H···O hydrogen bonds, as well as other non-covalent associations. .

Co-crystal with 3,5-dinitrobenzoic acid (Compound 2): Compound 2 also crystallizes in the monoclinic space group C2/c. .

Urea Linkage for Amino Group Protection

The compound contains a urea linkage, which is chemically stable and suitable for protecting amino groups. .

Synthesis and Pharmacological Evaluation

While specific pharmacological applications of this compound are not widely reported, related derivatives have been synthesized and tested for various activities. For instance:

• .

Future Directions

The compound and its derivatives could be further explored for their potential pharmacological activities. Given the wide range of activities exhibited by the 1,3,4-thiadiazole moiety, there could be potential for discovering new therapeutic applications.